
Myrcene-13C3: A Technical Guide to Certificate
of Analysis Specifications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Myrcene-13C3

Cat. No.: B12386110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the typical specifications found on a

Certificate of Analysis (CoA) for Myrcene-13C3. Myrcene, a naturally occurring monoterpene,

is a key compound in the fragrance, flavor, and pharmaceutical industries.[1][2] Its isotopically

labeled form, Myrcene-13C3, serves as an essential internal standard for quantitative analysis

and as a tracer in metabolic studies. Understanding the quality parameters detailed in a CoA is

critical for ensuring the accuracy and reliability of experimental results.

Chemical and Physical Properties
Myrcene-13C3 is a synthetically produced version of myrcene where three carbon atoms have

been replaced with the stable isotope carbon-13. This labeling provides a distinct mass

signature, making it an ideal internal standard for mass spectrometry-based applications.
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Property Specification

Chemical Name 7-Methyl-3-methylene-1,6-octadiene-13C3

Synonyms β-Myrcene-13C3

CAS Number 123-35-3 (Unlabeled)

Linear Formula
H₂C=CHC(=CH₂)CH₂CH₂CH=C(CH₃)₂ (with

three ¹³C atoms)

Molecular Weight
~139.25 g/mol (Varies slightly based on the

position of the ¹³C atoms)

Appearance Colorless to pale yellow oil

Storage Temperature -20°C[1]

Analytical Specifications and Data
The purity and identity of Myrcene-13C3 are established through a combination of

chromatographic and spectrometric techniques.

Parameter Method Typical Specification

Chemical Purity Gas Chromatography (GC)[1] ≥98%

Identity Mass Spectrometry (MS) Conforms to structure

Isotopic Purity Mass Spectrometry (MS) ≥99 atom % ¹³C

Isotopic Enrichment Mass Spectrometry (MS)[3] Report Value

Residual Solvents
Headspace Gas

Chromatography (HS-GC)
Report Value

Experimental Protocols
Detailed methodologies are crucial for interpreting the data presented on a CoA and for

replicating quality control assessments.
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Determination of Chemical Purity by Gas
Chromatography (GC)

Instrumentation: A gas chromatograph equipped with a flame ionization detector (GC-FID).

Column: A non-polar capillary column (e.g., DB-1 or equivalent).

Carrier Gas: Helium.

Injection: Split injection of the sample dissolved in a suitable solvent (e.g., hexane).

Temperature Program: An initial oven temperature of 60°C, ramped to 250°C at a rate of

10°C/min.

Data Analysis: The area percent of the myrcene peak relative to all other peaks is calculated

to determine chemical purity.

Identity Confirmation by Mass Spectrometry (MS)
Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

Methodology: The sample is analyzed under the same GC conditions as for purity analysis.

The mass spectrum of the eluting myrcene peak is recorded.

Data Analysis: The fragmentation pattern of the sample is compared to a reference spectrum

of myrcene to confirm its identity. The molecular ion peak will be shifted by +3 m/z units

compared to unlabeled myrcene, confirming the presence of the three ¹³C atoms.

Assessment of Isotopic Enrichment
Instrumentation: High-resolution mass spectrometry (HRMS) or tandem mass spectrometry

(MS/MS).[3]

Methodology: The relative intensities of the mass isotopologues of the molecular ion are

measured.

Data Analysis: The isotopic distribution is analyzed to calculate the percentage of molecules

that contain the desired number of ¹³C atoms.[3][4] This provides a precise measure of the
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isotopic enrichment.

Visualizing Workflows and Pathways
Diagrams can effectively illustrate complex processes and relationships relevant to the analysis

and application of Myrcene-13C3.

Figure 1. Quality Control Workflow for Myrcene-13C3
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Click to download full resolution via product page

Caption: Quality Control Workflow for Myrcene-13C3.

Myrcene has been investigated for its anti-inflammatory properties. The diagram below

illustrates a simplified hypothetical signaling pathway where Myrcene-13C3 could be used as a

tracer to study its metabolic fate and mechanism of action.

Figure 2. Hypothetical Anti-inflammatory Signaling Pathway for Myrcene
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Caption: Hypothetical Anti-inflammatory Signaling Pathway for Myrcene.

This technical guide provides a comprehensive overview of the critical information presented in

a Certificate of Analysis for Myrcene-13C3. By understanding these specifications and the

underlying analytical methodologies, researchers can ensure the quality of their standards and

the integrity of their scientific findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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